Cas no 2229149-43-1 (1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229149-43-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6327069
• PubChem ID: 165647069
• Update Time: 2025-10-29

1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1832926
• 2229149-43-1

• Inchi： 1S/C11H16O3/c12-9-3-5-11(6-4-9,10(13)14)7-8-1-2-8/h8H,1-7H2,(H,13,14)
• InChI Key： DFTFPEZKWJROGA-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-(Cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic Acid (CAS No. 2229149-43-1)

1-(Cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229149-43-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexane ring and cyclopropylmethyl substituent, exhibits a range of potential therapeutic properties that make it a promising candidate for further investigation.

The chemical structure of 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid is defined by a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The presence of the cyclopropylmethyl substituent adds complexity and unique properties to the molecule, influencing its reactivity and biological activity. This structure has been studied for its potential in various applications, including as an intermediate in the synthesis of more complex molecules and as a lead compound in drug discovery.

Recent research has highlighted the potential of 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid in the development of new therapeutic agents. Studies have shown that this compound possesses anti-inflammatory and analgesic properties, making it a candidate for the treatment of chronic pain and inflammatory conditions. Additionally, preliminary investigations have suggested that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid involves several steps, including the formation of the cyclohexane ring, introduction of the ketone and carboxylic acid groups, and the addition of the cyclopropylmethyl substituent. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective processes. These advancements in synthesis have facilitated further research into the compound's properties and potential applications.

In terms of pharmacokinetics, 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its bioavailability is relatively high, allowing for efficient delivery to target tissues. Moreover, it has demonstrated low toxicity in preclinical studies, suggesting that it may be safe for use in human trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid in treating various conditions. Early results have been promising, with patients reporting reduced pain and inflammation without significant side effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

Beyond its therapeutic applications, 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid has also been investigated for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. This versatility has led to its inclusion in various chemical libraries used for high-throughput screening in drug discovery programs.

In conclusion, 1-(cyclopropylmethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229149-43-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising preliminary results make it an exciting area of ongoing investigation. As research continues to advance, this compound may play a significant role in the development of new therapeutic agents for various medical conditions.